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Compound of Interest

Compound Name: Metol

Cat. No.: B052040 Get Quote

Essential Safety and Handling Guide for Metol
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential safety and logistical information for

handling Metol (4-(methylamino)phenol sulfate), a compound commonly used in photographic

developing and laboratory applications. Adherence to these procedures is critical to minimize

risks and ensure a safe working environment.

Personal Protective Equipment (PPE) and Hazard
Information
Metol is classified as harmful if swallowed, may cause an allergic skin reaction, and may cause

damage to organs through prolonged or repeated exposure. It is also very toxic to aquatic life

with long-lasting effects.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Eye/Face Protection Safety Goggles

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[2]

Face Shield

Recommended in addition to

goggles when there is a splash

hazard.

Skin Protection Gloves

Chemical-impermeable gloves

(e.g., Nitrile rubber). Gloves

must be inspected prior to use

and replaced if contaminated

or damaged.[2]

Protective Clothing

Fire/flame resistant and

impervious clothing. A lab coat

should be worn at all times.[2]

Respiratory Protection Respirator

If exposure limits are exceeded

or if dust is generated, a full-

face respirator with a

particulate filter is necessary.

[2][3]

Hazard and Toxicity Data:
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Hazard Classification GHS Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed.[1]

Skin Sensitization H317
May cause an allergic skin

reaction.[1]

Specific Target Organ Toxicity

(Repeated Exposure)
H373

May cause damage to organs

through prolonged or repeated

exposure.[1]

Hazardous to the Aquatic

Environment (Acute)
H400 Very toxic to aquatic life.

Hazardous to the Aquatic

Environment (Chronic)
H410

Very toxic to aquatic life with

long lasting effects.[1]

Occupational Exposure Limits -

No specific Permissible

Exposure Limits (PEL) or

Threshold Limit Values (TLV)

have been established for

Metol. Therefore, exposure

should be minimized to the

lowest achievable level.

LD50/LC50 Data -

Specific LD50 (Lethal Dose,

50%) and LC50 (Lethal

Concentration, 50%) data for

Metol are not consistently

available across safety data

sheets. Some sources indicate

that this data is not available.

[2][4]

Operational Plan for Handling Metol
This section provides a step-by-step guide for the safe handling of Metol in a laboratory

setting.

Preparation and Engineering Controls
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Ventilation: Always handle Metol in a well-ventilated area. A chemical fume hood is required

to minimize inhalation of dust or vapors.[2]

Designated Area: Designate a specific area for handling Metol. This area should be clearly

marked and equipped with the necessary safety equipment.

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible and have been recently tested. A spill kit appropriate for solid chemicals

should also be available.

Handling Procedures
Avoid Dust Formation: Handle Metol carefully to avoid the formation of dust and aerosols.[2]

Personal Hygiene: Do not eat, drink, or smoke in the area where Metol is handled. Wash

hands thoroughly with soap and water after handling the chemical, even if gloves were worn.

[5]

Grounding: Use non-sparking tools and ensure that all equipment is properly grounded to

prevent electrostatic discharge, which could ignite fine dust particles.[3]

Clothing: Contaminated work clothing should not be allowed out of the workplace and must

be decontaminated before reuse.

Storage
Container: Store Metol in its original, tightly closed container in a dry, cool, and well-

ventilated place.[2]

Incompatibilities: Keep Metol away from strong acids, strong bases, and oxidizing agents.

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

hazard warnings.

Disposal Plan
Waste Classification: Metol and its container must be disposed of as hazardous waste.[5]
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Collection: Collect waste Metol in a suitable, labeled, and closed container. Do not mix with

other waste streams unless compatibility has been confirmed.

Environmental Precautions: Prevent Metol from entering drains or waterways.[5] Spills must

be contained and collected for proper disposal.

Disposal Route: Dispose of contents and container in accordance with all local, regional,

national, and international regulations. This typically involves using a licensed hazardous

waste disposal company.

Emergency Procedures
Workflow for Handling a Metol Spill
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Metol Spill Occurs

Assess the Spill
(Size and Immediate Danger)

Evacuate Immediate Area

Don Appropriate PPE
(Respirator, Gloves, Goggles, Lab Coat)

Contain the Spill
(Use absorbent pads or booms)

Clean Up Spill
(Sweep solid, use absorbent for liquid)

Decontaminate the Area

Dispose of Waste as Hazardous

Report the Incident

End

Click to download full resolution via product page

Caption: Workflow for a chemical spill of Metol.
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First Aid Measures
If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[5]

If on Skin: Remove contaminated clothing immediately. Wash the affected area with plenty of

soap and water. If skin irritation or a rash occurs, seek medical attention.[5]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. Seek immediate medical attention.[5]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If breathing

is difficult, provide oxygen. Seek medical attention if you feel unwell.[5]

This comprehensive guide is intended to provide essential, immediate safety and logistical

information for the handling of Metol. By adhering to these procedures, you can significantly

mitigate the risks associated with this chemical and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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